Cas no 919800-56-9 (Naphthalene, 2-bromo-1,5,8-trimethoxy-)

• Product Name: Naphthalene, 2-bromo-1,5,8-trimethoxy-
• CAS No: 919800-56-9
• MF: C₁₃H₁₃BrO₃
• MW: 297.144523382187
• CID: 760641
• PubChem ID: 71424702
• Update Time: 2025-04-19

Naphthalene, 2-bromo-1,5,8-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 2-bromo-1,5,8-trimethoxy-
• 2-bromo-1,5,8-trimethoxynaphthalene
• DTXSID60843495
• 919800-56-9

• Inchi： 1S/C13H13BrO3/c1-15-10-6-7-11(16-2)12-8(10)4-5-9(14)13(12)17-3/h4-7H,1-3H3
• InChI Key： RVOREDVEMGRTMV-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=CC(=C2C=1OC)OC)OC

Computed Properties

• Exact Mass: 296.00481g/mol
• Monoisotopic Mass: 296.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 27.7Ų